Cas no 147189-58-0 (4-phenylpent-2-en-1-ol)

• Product Name: 4-phenylpent-2-en-1-ol
• CAS No: 147189-58-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1318620
• PubChem ID: 12642426
• Update Time: 2025-06-19

4-phenylpent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol, 4-phenyl-, (2E)-
• 4-phenylpent-2-en-1-ol
• EN300-1233146
• 4-Phenyl-2-pentene-1-ol
• AKOS026737510
• SCHEMBL2170476
• 147189-58-0

• Inchi： 1S/C11H14O/c1-10(6-5-9-12)11-7-3-2-4-8-11/h2-8,10,12H,9H2,1H3/b6-5+
• InChI Key： CMJCGBDPPLVSOH-AATRIKPKSA-N
• SMILES： OC/C=C/C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-phenylpent-2-en-1-ol

4-Phenylpent-2-en-1-ol (CAS No. 147189-58-0): A Comprehensive Overview

4-Phenylpent-2-en-1-ol (CAS No. 147189-58-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-penten-1-ol, 4-phenyl-, is characterized by its unique structure, which includes a phenyl group attached to a pentenol backbone. The combination of these functional groups endows 4-phenylpent-2-en-1-ol with a range of interesting properties and potential applications.

The chemical structure of 4-phenylpent-2-en-1-ol is defined by its molecular formula, C₁₀H₁₂O, and its molecular weight of 152.20 g/mol. The presence of the double bond in the pentenol chain and the aromatic phenyl group contributes to its reactivity and solubility characteristics. These features make 4-phenylpent-2-en-1-ol an attractive candidate for various synthetic transformations and biological studies.

In recent years, 4-phenylpent-2-en-1-ol has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Oxidative stress is a significant factor in the development of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The antioxidant activity of 4-phenylpent-2-en-1-ol has been attributed to its ability to scavenge free radicals and inhibit lipid peroxidation.

Beyond its antioxidant properties, 4-phenylpent-2-en-1-ol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key component in many chronic diseases. Research has demonstrated that 4-phenylpent-2-en-1-ol can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor involved in the regulation of inflammatory responses. These findings suggest that 4-phenylpent-2-en-1-ol may have therapeutic potential in treating inflammatory conditions.

The pharmacological profile of 4-phenylpent-2-en-1-ol extends to its potential as an analgesic agent. Pain management is a critical aspect of healthcare, and there is a continuous need for new and effective analgesics with fewer side effects. Studies have shown that 4-phenylpent-2-en-1-ol can exert analgesic effects by interacting with specific pain receptors and modulating pain signaling pathways. This makes it a promising candidate for further development as a pain management drug.

In addition to its biological activities, 4-phnylpentenol has found applications in the fragrance and flavor industries due to its pleasant aroma and taste profiles. The compound's aromatic properties make it suitable for use in perfumes, cosmetics, and food additives. Its ability to enhance sensory experiences has led to increased interest from manufacturers seeking natural alternatives to synthetic fragrances and flavors.

The synthesis of 4-phnylpentenol can be achieved through various methods, including Grignard reactions, Wittig reactions, and other organometallic approaches. These synthetic routes offer flexibility in terms of yield, purity, and scalability, making it possible to produce 4-phnylpentenol on both laboratory and industrial scales. Recent advancements in green chemistry have also focused on developing more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The safety profile of 4-phnylpentenol is an important consideration for its use in various applications. Toxicological studies have generally shown that this compound is well-tolerated at appropriate doses, with minimal adverse effects observed in animal models. However, as with any chemical substance, proper handling and storage practices should be followed to ensure safety in both laboratory settings and industrial applications.

In conclusion, 4-phnylpentenol (CAS No. 147189–58–0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, cosmetics, and food industries. Its unique chemical structure confers valuable biological activities such as antioxidant, anti-inflammatory, and analgesic properties. Ongoing research continues to uncover new insights into the mechanisms underlying these activities, further highlighting the importance of 4-phnylpentenol in both scientific inquiry and practical applications.